Cas no 944901-92-2 (2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE)
944901-92-2 structure
Product Name:2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE
CAS No:944901-92-2
MF:C8H10ClN3
MW:183.638100147247
CID:1000992
PubChem ID:55263785
Update Time:2025-04-20
2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE Chemical and Physical Properties
Names and Identifiers
-
- 2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE
- DTXSID60717066
- 944901-92-2
- AKOS006305076
- AB59048
-
- Inchi: 1S/C8H10ClN3/c1-5-6-4-10-3-2-7(6)12-8(9)11-5/h10H,2-4H2,1H3
- InChI Key: UQGMAVPWQITSAU-UHFFFAOYSA-N
- SMILES: ClC1N=C(C)C2=C(CCNC2)N=1
Computed Properties
- Exact Mass: 183.0563250g/mol
- Monoisotopic Mass: 183.0563250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 37.8Ų
2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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